Cas no 2171793-56-7 (3-(1-Amino-2,2-dimethylpropyl)oxan-3-ol)

• Product Name: 3-(1-Amino-2,2-dimethylpropyl)oxan-3-ol
• CAS No: 2171793-56-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5566540
• PubChem ID: 165595004
• Update Time: 2025-06-22

3-(1-Amino-2,2-dimethylpropyl)oxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171793-56-7
• 3-(1-amino-2,2-dimethylpropyl)oxan-3-ol
• EN300-1651223
• 3-(1-Amino-2,2-dimethylpropyl)oxan-3-ol

• Inchi： 1S/C10H21NO2/c1-9(2,3)8(11)10(12)5-4-6-13-7-10/h8,12H,4-7,11H2,1-3H3
• InChI Key： MQJMQPMZCZJKSW-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)(C(C(C)(C)C)N)O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(1-Amino-2,2-dimethylpropyl)oxan-3-ol

3-(1-Amino-2,2-Dimethylpropyl)Oxan-3-Ol: A Comprehensive Overview

The compound with CAS No. 2171793-56-7, commonly referred to as 3-(1-Amino-2,2-Dimethylpropyl)Oxan-3-Ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an oxane ring (a six-membered cyclic ether) with an amino-substituted isopropyl group. The oxane ring serves as a versatile scaffold, enabling the molecule to participate in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of 3-(1-Amino-2,2-Dimethylpropyl)Oxan-3-Ol in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. The amino group present in the molecule plays a crucial role in enhancing solubility and stability, making it an attractive candidate for targeted drug delivery applications. Moreover, its biocompatibility has been validated in preclinical studies, further underscoring its potential in therapeutic settings.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The oxane ring structure provides mechanical stability and flexibility, making it suitable for use in polymer synthesis. Recent advancements have demonstrated its ability to form self-healing polymers when incorporated into polyurethane matrices. This property opens up new avenues for its application in advanced materials such as soft robotics and adaptive textiles.

The synthesis of 3-(1-Amino-2,2-Dimethylpropyl)Oxan-3-Ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxane ring through acid-catalyzed cyclization and the subsequent introduction of the amino group via nucleophilic substitution. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for both research and industrial applications.

From a structural perspective, the molecule's tertiary alcohol group contributes significantly to its reactivity and functionality. This group facilitates hydrogen bonding, which is essential for stabilizing molecular interactions in both aqueous and non-aqueous environments. Furthermore, the isopropyl substituent enhances the molecule's lipophilicity, enabling it to interact with hydrophobic surfaces and biomolecules effectively.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic properties of 3-(1-Amino-2,2-Dimethylpropyl)Oxan-3-Ol. Advanced quantum mechanical calculations have revealed that the molecule exhibits unique electronic delocalization patterns due to the conjugation between the oxane ring and the amino group. These properties make it a promising candidate for use in optoelectronic devices and sensors.

In conclusion, 3-(1-Amino-2,2-Dimethylpropyl)Oxan-3-Ol (CAS No. 2171793-56-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features endow it with remarkable versatility, enabling it to serve as a valuable tool in drug delivery systems, materials science, and electronic applications. As research continues to uncover new aspects of this compound's properties and functionalities, its significance in both academic and industrial settings is expected to grow further.